molecular formula C18H18F4N2 B5853697 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine

1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine

Cat. No. B5853697
M. Wt: 338.3 g/mol
InChI Key: VUQKZSZGKKFBNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic effects. This compound belongs to the class of piperazine derivatives and is known for its unique chemical structure.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. It has also been shown to modulate the activity of ion channels and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, it has been shown to reduce anxiety and improve cognitive function in animal models of stress and cognitive impairment.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its high potency and selectivity for certain neurotransmitter systems. This allows for more precise investigation of the compound's effects on these systems. However, one limitation is that the compound may have off-target effects that could confound the results of experiments.

Future Directions

There are many potential future directions for research on 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further investigation of its anti-inflammatory and analgesic effects could lead to the development of new treatments for inflammatory conditions such as arthritis. Finally, more research is needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of 2-fluorobenzyl chloride with 3-(trifluoromethyl)aniline in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with piperazine to obtain the final product. This method has been optimized for high yield and purity of the compound.

Scientific Research Applications

1-(2-fluorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been extensively studied for its potential therapeutic effects in various diseases. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties. Studies have also suggested that this compound may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been investigated for its potential use in cancer therapy due to its ability to inhibit tumor growth.

properties

IUPAC Name

1-[(2-fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18F4N2/c19-17-7-2-1-4-14(17)13-23-8-10-24(11-9-23)16-6-3-5-15(12-16)18(20,21)22/h1-7,12H,8-11,13H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUQKZSZGKKFBNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2F)C3=CC=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18F4N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.